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Compound of Interest

Compound Name:
cis-2-Methylcyclohexanecarboxylic

acid

CAS No.: 7076-91-7

Cat. No.: B1626352 Get Quote

An In-Depth Technical Guide to the Spectral Analysis of cis-2-Methylcyclohexanecarboxylic
Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the spectral data for cis-2-
Methylcyclohexanecarboxylic acid, a molecule of interest in organic synthesis and

pharmaceutical development. Understanding its structural features through spectroscopic

techniques is paramount for its application and quality control. This document delves into the

theoretical underpinnings and practical interpretation of its Infrared (IR), Nuclear Magnetic

Resonance (NMR), and Mass Spectrometry (MS) data.

Molecular Structure and Stereochemistry
cis-2-Methylcyclohexanecarboxylic acid (C₈H₁₄O₂) has a molecular weight of approximately

142.20 g/mol .[1][2] The "cis" configuration indicates that the methyl and carboxylic acid

substituents are on the same face of the cyclohexane ring.[3] This stereochemical arrangement

dictates the molecule's preferred conformation and significantly influences its spectral

characteristics.

The cyclohexane ring predominantly exists in a chair conformation to minimize steric strain.[3]

In the cis isomer, one substituent will typically occupy an axial position while the other is
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equatorial to achieve the most stable arrangement. However, the molecule undergoes rapid

ring flipping at room temperature, leading to an equilibrium between two chair conformers. This

dynamic behavior is a key factor in the interpretation of its NMR spectra.
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Caption: Generalized workflow for NMR analysis.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation.
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Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

Sample Injection: A solution of the sample is injected into the gas chromatograph.

Separation: The compound travels through the GC column and is separated from any

impurities.

Ionization: The eluted compound enters the mass spectrometer and is ionized, typically by

electron impact (EI).

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

and detected.

Expected Mass Spectrum and Interpretation
The mass spectrum of cis-2-Methylcyclohexanecarboxylic acid is expected to show a

molecular ion peak (M⁺) at an m/z of 142, corresponding to its molecular weight. [1]The

fragmentation pattern will be characteristic of a carboxylic acid and a substituted cyclohexane.

m/z Possible Fragment

142 [M]⁺

127 [M - CH₃]⁺

97 [M - COOH]⁺

81 [C₆H₉]⁺ (loss of COOH and H₂O from the ring)

55
[C₄H₇]⁺ (further fragmentation of the

cyclohexane ring)

45 [COOH]⁺

The loss of a methyl group (15 Da) to give a fragment at m/z 127 and the loss of the carboxylic

acid group (45 Da) to give a fragment at m/z 97 are expected to be prominent fragmentation

pathways. [4]Further fragmentation of the cyclohexane ring will lead to a series of smaller ions.

[5]
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Mass Spectrometry Fragmentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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